Cas no 37616-05-0 (2-Methylallyl-p-tolylsulfoxid)

• Product name: 2-Methylallyl-p-tolylsulfoxid
• CAS No: 37616-05-0
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 2938608

2-Methylallyl-p-tolylsulfoxid Chemical and Physical Properties

Names and Identifiers

• 2-Methylallyl-p-tolylsulfoxid
• 1-methyl-4-(2-methyl-prop-2-enylsulfinyl)-benzene
• 1-methyl-4-[(2-methyl-2-propenyl)sulfinyl]benzene

• Inchi： 1S/C11H14OS/c1-9(2)8-13(12)11-6-4-10(3)5-7-11/h4-7H,1,8H2,2-3H3
• InChI Key： SORAYDBNSIMFLP-UHFFFAOYSA-N
• SMILES： S(CC(=C)C)(C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 36.3